Pristane
Pristane
Pristane is a norterpene that is an acyclic saturated hydrocarbon derived from phytane by loss of its C-16 terminal methyl group. It has a role as a biomarker and an immunological adjuvant. It is a norterpene and a long-chain alkane.
Pristane is a natural product found in Salvia officinalis, Cynomorium songaricum, and Sergia lucens with data available.
Pristane is a natural or synthetic isoprenoid hydrocarbon (C19) derivative, Pristane is commonly used in research to prime the abdomen prior to hybridoma implantation in experimental animals. An irritant that induces granulomatous inflammation and interferes with local lymphatic drainage, it increases ascitic yields. Pristane has a low margin of safety and is toxic at levels slightly higher than used to prime animals. (NCI04)
See also: Shark Liver Oil (part of).
Pristane is a natural product found in Salvia officinalis, Cynomorium songaricum, and Sergia lucens with data available.
Pristane is a natural or synthetic isoprenoid hydrocarbon (C19) derivative, Pristane is commonly used in research to prime the abdomen prior to hybridoma implantation in experimental animals. An irritant that induces granulomatous inflammation and interferes with local lymphatic drainage, it increases ascitic yields. Pristane has a low margin of safety and is toxic at levels slightly higher than used to prime animals. (NCI04)
See also: Shark Liver Oil (part of).
Brand Name:
Vulcanchem
CAS No.:
1921-70-6
VCID:
VC21193286
InChI:
InChI=1S/C19H40/c1-16(2)10-7-12-18(5)14-9-15-19(6)13-8-11-17(3)4/h16-19H,7-15H2,1-6H3
SMILES:
CC(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula:
C19H40
Molecular Weight:
268.5 g/mol
Pristane
CAS No.: 1921-70-6
Cat. No.: VC21193286
Molecular Formula: C19H40
Molecular Weight: 268.5 g/mol
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Specification
| Description | Pristane is a norterpene that is an acyclic saturated hydrocarbon derived from phytane by loss of its C-16 terminal methyl group. It has a role as a biomarker and an immunological adjuvant. It is a norterpene and a long-chain alkane. Pristane is a natural product found in Salvia officinalis, Cynomorium songaricum, and Sergia lucens with data available. Pristane is a natural or synthetic isoprenoid hydrocarbon (C19) derivative, Pristane is commonly used in research to prime the abdomen prior to hybridoma implantation in experimental animals. An irritant that induces granulomatous inflammation and interferes with local lymphatic drainage, it increases ascitic yields. Pristane has a low margin of safety and is toxic at levels slightly higher than used to prime animals. (NCI04) See also: Shark Liver Oil (part of). |
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| CAS No. | 1921-70-6 |
| Molecular Formula | C19H40 |
| Molecular Weight | 268.5 g/mol |
| IUPAC Name | 2,6,10,14-tetramethylpentadecane |
| Standard InChI | InChI=1S/C19H40/c1-16(2)10-7-12-18(5)14-9-15-19(6)13-8-11-17(3)4/h16-19H,7-15H2,1-6H3 |
| Standard InChI Key | XOJVVFBFDXDTEG-UHFFFAOYSA-N |
| SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)C |
| Canonical SMILES | CC(C)CCCC(C)CCCC(C)CCCC(C)C |
| Boiling Point | 296 °C 296.00 °C. @ 760.00 mm Hg |
| Colorform | Colorless, transparent; stable liquid Mobile, transparent, stable liquid |
| Flash Point | >110 °C (>230 °F) - closed cup |
| Melting Point | -60 °C /freezing point/ -100 °C |
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